Cas no 1808707-04-1 (Cyclopentanamine, 2-(3,5-difluorophenoxy)-, (1S,2R)-)

• Product Name: Cyclopentanamine, 2-(3,5-difluorophenoxy)-, (1S,2R)-
• CAS No: 1808707-04-1
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• MDL: MFCD28505818
• CID: 5152635
• PubChem ID: 94586701
• Update Time: 2025-10-30

Cyclopentanamine, 2-(3,5-difluorophenoxy)-, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 2-(3,5-difluorophenoxy)-, (1S,2R)-

• MDL： MFCD28505818
• Inchi： 1S/C11H13F2NO/c12-7-4-8(13)6-9(5-7)15-11-3-1-2-10(11)14/h4-6,10-11H,1-3,14H2/t10-,11+/m0/s1
• InChI Key： YNTCCJKZJKQWFA-WDEREUQCSA-N
• SMILES： [C@H]1(N)CCC[C@H]1OC1=CC(F)=CC(F)=C1

Additional information on Cyclopentanamine, 2-(3,5-difluorophenoxy)-, (1S,2R)-

Cyclopentanamine, 2-(3,5-difluorophenoxy)-, (1S,2R)

The compound Cyclopentanamine, 2-(3,5-difluorophenoxy)-, (1S,2R) with CAS No. 1808707-04-1 is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of cyclopentanamines and features a unique stereochemistry at the (1S,2R) configuration. The presence of the 3,5-difluorophenoxy group introduces distinct electronic and steric properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of Cyclopentanamine derivatives in modulating key biological targets associated with neurodegenerative diseases. For instance, research published in *Nature Communications* demonstrated that compounds like Cyclopentanamine, 2-(3,5-difluorophenoxy)- exhibit potent inhibitory activity against specific enzymes implicated in Alzheimer's disease progression. The (1S,2R) configuration plays a critical role in optimizing the molecule's bioavailability and selectivity for its intended targets.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitution and stereocontrolled ring formation. The introduction of the 3,5-difluorophenoxy group is typically achieved through an SNAr (nucleophilic aromatic substitution) mechanism under specific reaction conditions. This approach ensures high yields and excellent stereochemical control during the synthesis of Cyclopentanamine derivatives.

The pharmacokinetic profile of Cyclopentanamine, 2-(3,5-difluorophenoxy)- has been extensively studied in preclinical models. Results indicate favorable absorption and distribution properties due to the balance between hydrophilicity and lipophilicity introduced by the fluorinated phenoxy group. Additionally, the compound demonstrates moderate clearance rates and prolonged half-life in vivo, which are advantageous for chronic disease management.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of Cyclopentanamine derivatives to various protein targets with high accuracy. Molecular docking studies using state-of-the-art algorithms have revealed that the (1S,2R) configuration enhances binding efficiency by optimizing hydrogen bonding interactions and π-π stacking effects with target proteins.

In conclusion,Cyclopentanamine derivatives, particularly those with the (1S,2R) configuration and a 3,5-difluorophenoxy substituent like CAS No. 1808707-04-1, represent a promising class of molecules for drug development. Their unique chemical properties and favorable pharmacokinetic profiles make them strong candidates for addressing unmet medical needs in neurology and other therapeutic areas.